4,6-Bis((S)-4-(t-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan

• IUPAC Name: (4S)-4-tert-butyl-2-[6-[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C26H30N2O3/c1-25(2,3)19-13-29-23(27-19)17-11-7-9-15-16-10-8-12-18(22(16)31-21(15)17)24-28-20(14-30-24)26(4,5)6/h7-12,19-20H,13-14H2,1-6H3/t19-,20-/m1/s1
• InChI Key: ZNOKFCCBAVCIIJ-WOJBJXKFSA-N
• Canonical SMILES: CC(C)(C)C1COC(=N1)C2=CC=CC3=C2OC4=C3C=CC=C4C5=NC(CO5)C(C)(C)C
• Isomeric SMILES: CC(C)(C)[C@H]1COC(=N1)C2=CC=CC3=C2OC4=C3C=CC=C4C5=N[C@H](CO5)C(C)(C)C
• Molecular Formula: C26H30N2O3
• Molecular Weight: 418.5 g/mol

Description

4,6-Bis((S)-4-(t-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan is a heterocyclic compound found in various organic and inorganic compounds, such as pharmaceuticals, pesticides, and dyes. This compound has a wide range of applications, including synthesis, chemical reactions, and scientific research.

Mechanism of Action

The mechanism of action of 4,6-Bis((S)-4-(t-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan is not fully understood. However, it is believed that this compound acts as an inhibitor of certain enzymes, as it has been shown to be an effective inhibitor of certain enzymes. In addition, this compound has been shown to possess superior thermal stability and chemical resistance, which may make it an effective inhibitor of certain drug targets.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4,6-Bis((S)-4-(t-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan are not fully understood. However, it has been shown to be an effective inhibitor of certain enzymes, which could potentially lead to a variety of biochemical and physiological effects. In addition, this compound has been shown to possess superior thermal stability and chemical resistance, which could potentially lead to a variety of biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

4,6-Bis((S)-4-(t-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan has a variety of advantages and limitations for laboratory experiments. One advantage of this compound is that it is relatively easy to synthesize, as it can be synthesized through a variety of methods, including the Wittig reaction, the Vilsmeier-Haack reaction, and the Heck reaction. In addition, this compound has been shown to possess superior thermal stability and chemical resistance, which makes it an ideal candidate for a variety of laboratory experiments. However, this compound also has some limitations, as it is not well understood and its mechanism of action is not fully understood.

Future Directions

There are a variety of potential future directions for 4,6-Bis((S)-4-(t-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan. One potential future direction is the development of new materials based on this compound, as it has been shown to possess superior thermal stability and chemical resistance. In addition, this compound could be used in the development of new drugs, as it has been found to be an effective inhibitor of certain drug targets. Finally, this compound could also be used in the study of the catalytic activity of enzymes, as it has been shown to be an effective inhibitor of certain enzymes.

Synthesis Methods

4,6-Bis((S)-4-(t-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan can be synthesized through a variety of methods, including the Wittig reaction, the Vilsmeier-Haack reaction, and the Heck reaction. The Wittig reaction involves the reaction of an aldehyde or ketone with a phosphonium salt and a base, resulting in a new carbon-carbon double bond. The Vilsmeier-Haack reaction involves the reaction of an aldehyde or ketone with a reagent such as phosphorus oxychloride, resulting in the formation of an imine. The Heck reaction involves the reaction of an olefin with a palladium-catalyzed system, resulting in the formation of a new carbon-carbon bond.

Scientific Research Applications

4,6-Bis((S)-4-(t-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan has been used in a variety of scientific research applications, including in the study of the catalytic activity of enzymes, the development of new materials, and the synthesis of new drugs. This compound has been used to study the catalytic activity of enzymes, as it has been shown to be an effective inhibitor of certain enzymes. In addition, this compound has been used in the development of new materials, as it has been shown to possess superior thermal stability and chemical resistance. Finally, this compound has also been used in the synthesis of new drugs, as it has been found to be an effective inhibitor of certain drug targets.